Cas no 306293-86-7 (5-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid)

• Product Name: 5-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid
• CAS No: 306293-86-7
• MF: C₉H₁₂O₄S₂
• MW: 248.319180488586
• MDL: MFCD00506957
• CID: 1079296
• PubChem ID: 726430
• Update Time: 2025-04-20

5-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid
• 5-(tert-butylsulfonyl)thiophene-2-carboxylicacid
• CCG-104646
• HMS1475M04
• AB00073663-01
• 306293-86-7
• 5-tert-butylsulfonylthiophene-2-carboxylic acid
• 5-(2-methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid, AldrichCPR
• 5-[(tert-butyl)sulfonyl]thiophene-2-carboxylic acid
• DS-016883
• ChemDiv3_000972
• BRD-K88792929-001-02-6
• IDI1_019938
• STK526402
• 5-(2-methylpropane-2-sulfonyl)thiophene-2-carboxylic acid
• AKOS000664148
• CBDivE_008902
• Cambridge id 5103969
• 5-(tert-butylsulfonyl)thiophene-2-carboxylic acid

• MDL： MFCD00506957
• Inchi： 1S/C9H12O4S2/c1-9(2,3)15(12,13)7-5-4-6(14-7)8(10)11/h4-5H,1-3H3,(H,10,11)
• InChI Key： ICNMIDYXOGQVOC-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C(=O)O)S1)(C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 248.01770121g/mol
• Monoisotopic Mass: 248.01770121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 108Ų

5-(2-Methyl-propane-2-sulfonyl)-thiophene-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT